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Compound of Interest

Compound Name: 1-Mercapto-2-propanol

Cat. No.: B090344 Get Quote

Essential Safety and Handling Guide for 1-Mercapto-
2-propanol
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 1-Mercapto-2-propanol, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring a safe laboratory

environment.

Chemical Properties and Hazards

1-Mercapto-2-propanol (also known as thioglycerol) is a combustible liquid with a strong,

unpleasant odor characteristic of mercaptans.[1] It is considered a hazardous substance and

can cause skin and eye irritation, as well as respiratory irritation.[2] It may also cause skin

sensitization upon contact.[1]

Personal Protective Equipment (PPE) Recommendations
Due to the hazardous nature of 1-Mercapto-2-propanol, a comprehensive personal protective

equipment (PPE) strategy is mandatory. The following table summarizes the recommended

PPE for handling this chemical.
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PPE Category Minimum Requirement
Recommended for Higher
Concentrations or Splash
Potential

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1 or EN 166

standards.[1][2]

A full-face shield worn over

chemical splash goggles is

recommended when there is a

significant risk of splashing.

Hand Protection

Chemical-resistant gloves.

Specific materials

recommended include PVC,

Neoprene, Butyl rubber, and

Viton®.[1][3] Double gloving is

a good practice to enhance

safety.[3]

Heavy-duty, chemical-resistant

gloves should be used.

Regularly inspect gloves for

any signs of degradation or

tears before and during use.[3]

Body Protection A flame-resistant lab coat.[2]

A chemical-resistant apron or

coveralls worn over a flame-

resistant lab coat provides

additional protection.[1]

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood.[3]

For spill cleanup or in

situations where engineering

controls are insufficient, a full-

face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges may be

necessary.[2]

Foot Protection
Closed-toe, chemical-resistant

shoes.

Chemical-resistant boot covers

may be necessary in areas

with a high risk of spills.

Quantitative Data on Glove Compatibility

Specific quantitative breakthrough time data for 1-Mercapto-2-propanol is not readily available

in publicly accessible safety data sheets or chemical resistance databases. The information
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provided is generally qualitative. It is crucial to consult the glove manufacturer's specific

chemical resistance guides or contact their technical support for the most accurate and detailed

information regarding glove compatibility and breakthrough times for 1-Mercapto-2-propanol.

Operational and Disposal Plans
A systematic approach to the handling and disposal of 1-Mercapto-2-propanol is essential to

mitigate risks at every stage.

Experimental Protocols: Safe Handling Procedures
Preparation: Before beginning any work, ensure that a proper risk assessment has been

conducted. All necessary PPE must be donned correctly, and the chemical fume hood must

be certified and functioning properly.[3] Have a spill kit readily available.

Dispensing: Carefully dispense the required amount of 1-Mercapto-2-propanol within the

chemical fume hood to avoid the inhalation of vapors and to contain any potential splashes.

Use appropriate tools, such as a pipette with a bulb or a syringe.

Reaction Setup: If the chemical is to be used in a reaction, ensure the apparatus is securely

assembled within the fume hood.

Post-Experiment: After the experiment is complete, decontaminate all glassware and

equipment that has come into contact with 1-Mercapto-2-propanol.

Emergency Procedures: Spill and Exposure
Minor Spill:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent

material (e.g., sand, vermiculite).

WARNING: Never use dry, powdered hypochlorite or other strong oxidizers for mercaptan

spills, as this can lead to autoignition.[1]
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Collect the contaminated absorbent material and place it in a sealed, labeled container for

hazardous waste disposal.[4]

Clean the spill area with soap and water, collecting the cleaning water for disposal as

hazardous waste.[1][4]

Major Spill:

Evacuate the area immediately and alert emergency responders.[1]

Close off the affected area and prevent re-entry.

Provide emergency responders with the location and nature of the hazard.[1]

Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek

immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing and flush the affected skin

with plenty of water and soap for at least 15 minutes.[1] Seek medical attention if irritation

develops or persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[2]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[2]

Disposal Plan
All waste containing 1-Mercapto-2-propanol must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.[1]

Unused Chemical: Collect and store unused 1-Mercapto-2-propanol in its original or a

compatible, tightly sealed container. Label the container clearly as "Hazardous Waste" with

the full chemical name.
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Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, absorbent pads, and pipette tips, must be collected in a designated, sealed,

and labeled hazardous waste container.[4]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous waste.[4] After rinsing, deface the label on the

container before disposing of it as regular laboratory waste, in accordance with institutional

guidelines.[4]

Waste Pickup: Arrange for the pickup and disposal of all hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed professional waste

disposal service.[4]

Visual Workflow Guides
The following diagrams illustrate the procedural workflows for PPE selection and chemical

disposal.
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Start: Handling
1-Mercapto-2-propanol

Assess Task:
- Quantity of chemical

- Potential for splashing
- Duration of handling

Select Appropriate PPE

Eye/Face Protection:
- Chemical splash goggles (minimum)

- Face shield for splash risk

Hand Protection:
- Chemical-resistant gloves

(e.g., PVC, Neoprene, Butyl)
- Consider double gloving

Body Protection:
- Flame-resistant lab coat
- Chemical-resistant apron

Respiratory Protection:
- Work in a fume hood

- Respirator for spills/emergencies

Don PPE Correctly

Conduct Work in
Designated Area

Decontaminate or Dispose
of PPE after use

End

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1-Mercapto-2-propanol.
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Start: Waste Generation

Identify Waste Type

Liquid Waste:
- Unused chemical

- Contaminated rinsate

Solid Waste:
- Contaminated gloves, wipes, etc. Empty Containers

Collect in a sealed,
labeled hazardous

waste container

Collect in a sealed,
labeled hazardous

waste container

Triple-rinse container
with a suitable solvent

Store hazardous waste
in a designated,

secure area

Collect rinsate as
hazardous waste

Dispose of rinsed container
as per institutional policy

Arrange for pickup by
EHS or licensed

waste disposal service

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal Plan for 1-Mercapto-2-propanol Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. echemi.com [echemi.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1-Mercapto-
2-propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090344#personal-protective-equipment-for-handling-
1-mercapto-2-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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